Cas no 2228193-11-9 (2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228193-11-9
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 6224840
• PubChem ID: 165734465
• Update Time: 2025-10-31

2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid
• 2228193-11-9
• EN300-1928548

• Inchi： 1S/C8H6F2N2O2/c9-8(10)4-7(8,6(13)14)5-3-11-1-2-12-5/h1-3H,4H2,(H,13,14)
• InChI Key： FOLVZELZFZPIDD-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=NC=CN=1)F

Computed Properties

• Exact Mass: 200.03973376g/mol
• Monoisotopic Mass: 200.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid

2,2-Difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic Acid: A Promising Compound in Medicinal Chemistry

2,2-Difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228193-11-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated cyclopropanes, which have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The fluorine atoms in the structure of 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid play a crucial role in modulating its physicochemical properties and biological activity. Fluorination can enhance the lipophilicity of molecules, improve their metabolic stability, and alter their binding affinity to target proteins. These properties make fluorinated compounds particularly attractive for drug development.

The pyrazine ring in the structure of 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid is another key feature that contributes to its biological activity. Pyrazine derivatives have been widely investigated for their antimicrobial and antifungal properties. The presence of the pyrazine ring in this compound suggests potential applications in the treatment of infectious diseases.

Recent studies have explored the antimicrobial activity of 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid against a range of bacterial and fungal strains. In vitro assays have shown that this compound exhibits potent inhibitory effects on Gram-positive and Gram-negative bacteria, as well as on several fungal species. The mechanism of action is thought to involve disruption of cell membrane integrity and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid has also been evaluated for its anticancer potential. Preliminary studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to inhibit key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid has been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

To further understand the biological activity of 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid, researchers have employed various computational methods, including molecular docking and molecular dynamics simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, which can guide the design of more potent analogs.

Despite its promising properties, further research is needed to fully elucidate the therapeutic potential of 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid. Ongoing clinical trials are aimed at evaluating its safety and efficacy in humans. If successful, this compound could represent a valuable addition to the arsenal of drugs used to combat infectious diseases and cancer.

In conclusion, 2,2-difluoro-1-(pyrazin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228193-11-9) is a promising compound with a unique structure that offers potential therapeutic benefits. Its antimicrobial and anticancer activities, combined with favorable pharmacokinetic properties, make it an attractive candidate for further development in medicinal chemistry.